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Compound of Interest

Compound Name: N-Bromophthalimide

Cat. No.: B1208297

For Immediate Release

This technical guide provides an in-depth overview of the safety data for N-Bromophthalimide
(CAS No. 2439-85-2), a reagent commonly used in organic synthesis. The information is
compiled and presented to meet the needs of researchers, scientists, and professionals in drug
development, emphasizing safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties

N-Bromophthalimide is a white to light yellow crystalline powder. Key physical and chemical
properties are summarized below for easy reference.

Property Value Reference
Chemical Formula CsHaBrNO2 [1112][3]
Molecular Weight 226.03 g/mol [1][2]13]
White to light yellow crystalline
Appearance [4]
powder
Melting Point 194-198 °C (decomposes) [1][3]

- ] No specific solubility data
Solubility Decomposes in water. ]
found in searches.

CAS Number 2439-85-2 [1][2]13]
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Hazard Identification and GHS Classification

N-Bromophthalimide is classified as a hazardous substance. All personnel handling this
chemical should be thoroughly familiar with its potential hazards.

Hazard . .
. GHS Pictogram Signal Word Hazard Statement

Classification

Skin Irritation ] H315: Causes skin
Warning o

(Category 2) irritation.[2][5]

Eye Irritation ] H319: Causes serious
Warning o

(Category 2A) eye irritation.[2][5]

Specific Target Organ

Toxicity - Single H335: May cause

Exposure (Category Warning respiratory irritation.[2]

3), Respiratory [5]

System

Toxicological Information

A critical review of available safety data sheets indicates that specific quantitative acute toxicity
data, such as LDso (Lethal Dose, 50%) and LCso (Lethal Concentration, 50%), for N-
Bromophthalimide is not available.[6] One supplier explicitly states, "No acute toxicity
information is available for this product."[6] Therefore, in the absence of specific data, it should
be handled with the care afforded to chemicals with unknown toxicological profiles, in addition
to its known irritant properties.

General Experimental Protocol for Acute Oral Toxicity
(LDso) Determination

For novel compounds or those lacking toxicity data like N-Bromophthalimide, a standardized
protocol is followed to determine the acute oral LDso. The OECD Guideline 423 (Acute Toxic
Class Method) is a commonly accepted methodology that minimizes the number of animals
required.[7][8][9]
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Objective: To determine the dose of a substance that is lethal to 50% of a test animal

population after a single oral administration.
Methodology:

Test Animals: Healthy, young adult rodents (typically rats or mice) of a single sex are used.[7]
Animals are acclimatized to laboratory conditions for at least five days before the
experiment.[7]

Housing and Feeding: Animals are housed in appropriate cages with controlled temperature,
humidity, and a 12-hour light/dark cycle.[7] Standard laboratory diet and drinking water are
provided ad libitum. Food is withheld for a set period before dosing.[7]

Dose Preparation: The test substance is typically administered via gavage. If not soluble in
water, a suitable, non-toxic vehicle is used. The concentration is prepared such that the
required dose can be administered in a volume that does not exceed 1-2 mL/100g of body
weight.[7]

Dosing Procedure: A stepwise procedure is used, starting with a dose from one of four fixed
levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).[10] A small group of animals (e.g.,
three) is dosed at the initial level.

Observation: The outcome (survival or death) in the first group determines the dose for the
next group. If mortality is observed, the next group is dosed at a lower level. If no mortality
occurs, a higher dose is used for the subsequent group.[7]

Clinical Observations: Animals are observed for signs of toxicity shortly after dosing and
periodically for up to 14 days.[10] Observations include changes in skin, fur, eyes, and
behavior, as well as the presence of tremors, convulsions, or salivation.

Data Analysis: The LDso is not calculated as a precise value but is assigned to a toxicity
class based on the dose levels at which mortality was observed.[7] This classification is then
used for GHS hazard labeling.

Safety and Handling Procedures
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Proper handling and personal protective equipment (PPE) are critical to minimize exposure and

ensure laboratory safety.

led | . : PPE

PPE Type Specification

Purpose

Chemical safety goggles or a
Eye/Face Protection face shield meeting ANSI
Z87.1 standards.

To protect against dust and

splashes.[6]

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber) and a lab

coat.

To prevent skin contact and
irritation.[2][11]

A NIOSH/MSHA or European
) ) Standard EN 149 approved
Respiratory Protection _ _ .
respirator with a particulate

filter.

To protect against inhalation of
harmful dust.[2][11]

Handling and Storage Workflow

The following diagram outlines the logical workflow for the safe handling and storage of N-

Bromophthalimide.
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Preparation

Review Safety Data Sheet (SDS)

'

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower)

'

Don Appropriate PPE

Handling

Handle in a Ventilated Area
(e.g., Fume Hood)

N

Avoid Dust Generation

Avoid Contact with Skin and Eyes Keep Container Closed When Not in Use

Stofage

Store in a Tightly Closed Container

'

Store in a Cool, Dry, Well-Ventilated Area

'

Store Away from Incompatible Materials
(Strong Oxidizing Agents, Strong Bases)

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of N-Bromophthalimide.
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek medical attention.
[12]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation

persists.[12]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

medical attention.[12]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Seek medical attention.[12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO3z), dry chemical, or chemical

foam.[6]

e Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide

(CO), carbon dioxide (COz), and hydrogen halides upon thermal decomposition.[6][12]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[12]

Accidental Release (Spill) Workflow

The following diagram illustrates the logical workflow for responding to an accidental spill of N-

Bromophthalimide.
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N-Bromophthalimide Spill Response

Assess Spill Size and Risk

<ot s>

Yes No

Evacuate Area
Notify Others
Call Emergency Services

Don Appropriate PPE
(Gloves, Goggles, Respirator)

\

Contain Spill
(Prevent Spread and Entry into Drains)

:

Clean Up Spill:
- Sweep up solid material
- Place in a sealed container for disposal

l

Decontaminate Spill Area
(Wash with soap and water)

l

Dispose of Waste as Hazardous

'

Restock Spill Kit

Click to download full resolution via product page

Caption: Emergency Response Workflow for an N-Bromophthalimide Spill.
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Stability and Reactivity

o Chemical Stability: Stable under normal, recommended storage conditions.[12]
o Conditions to Avoid: Exposure to moist air or water, excess heat.[6]
e Incompatible Materials: Strong oxidizing agents and strong bases.[6][12]

» Hazardous Decomposition Products: As mentioned in the fire-fighting section, thermal
decomposition can release hazardous gases.[6][12]

This guide is intended to supplement, not replace, the full Safety Data Sheet (SDS) provided by
the manufacturer. Always consult the most current SDS for N-Bromophthalimide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Bromophthalimide: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208297#n-bromophthalimide-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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